Cas no 61862-90-6 (Quinoline, 1,2,3,4-tetrahydro-7,8-dinitro-1-propyl-)

Quinoline, 1,2,3,4-tetrahydro-7,8-dinitro-1-propyl- structure
61862-90-6 structure
Product Name:Quinoline, 1,2,3,4-tetrahydro-7,8-dinitro-1-propyl-
CAS No:61862-90-6
MF:C12H15N3O4
MW:265.265202760696
CID:464197
PubChem ID:12288371
Update Time:2025-04-19

Quinoline, 1,2,3,4-tetrahydro-7,8-dinitro-1-propyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 1,2,3,4-tetrahydro-7,8-dinitro-1-propyl-
    • 7,8-dinitro-1-propyl-3,4-dihydro-2H-quinoline
    • 61862-90-6
    • DTXSID10484695
    • Inchi: 1S/C12H15N3O4/c1-2-7-13-8-3-4-9-5-6-10(14(16)17)12(11(9)13)15(18)19/h5-6H,2-4,7-8H2,1H3
    • InChI Key: NNWXYVCEZXRQTF-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C=CC2CCCN(CCC)C=21)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 265.10635
  • Monoisotopic Mass: 265.10625597g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 94.9Ų

Experimental Properties

  • PSA: 89.52
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